Cas no 1351648-95-7 (N-{2-4-(furan-2-carbonyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride)

• Product Name: N-{2-4-(furan-2-carbonyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride
• CAS No: 1351648-95-7
• MF: C₁₆H₂₀ClN₃O₃S
• MW: 369.86630153656
• CID: 6175013
• PubChem ID: 71782803
• Update Time: 2025-06-23

N-{2-4-(furan-2-carbonyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(furan-2-carbonyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride
• N-{2-[4-(FURAN-2-CARBONYL)PIPERAZIN-1-YL]ETHYL}THIOPHENE-3-CARBOXAMIDE HYDROCHLORIDE
• N-(2-(4-(furan-2-carbonyl)piperazin-1-yl)ethyl)thiophene-3-carboxamide hydrochloride
• 1351648-95-7
• AKOS026686197
• F5871-0881
• N-[2-[4-(furan-2-carbonyl)piperazin-1-yl]ethyl]thiophene-3-carboxamide;hydrochloride
• VU0526744-1

• Inchi： 1S/C16H19N3O3S.ClH/c20-15(13-3-11-23-12-13)17-4-5-18-6-8-19(9-7-18)16(21)14-2-1-10-22-14;/h1-3,10-12H,4-9H2,(H,17,20);1H
• InChI Key： JPNGDABBQQCKPX-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)C(NCCN1CCN(C(C2=CC=CO2)=O)CC1)=O

Computed Properties

• Exact Mass: 369.0913904g/mol
• Monoisotopic Mass: 369.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94Ų

Additional information on N-{2-4-(furan-2-carbonyl)piperazin-1-ylethyl}thiophene-3-carboxamide hydrochloride

N-{2-[4-(Furan-2-Carbonyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1351648-95-7, known as N-{2-[4-(furan-2-carbonyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

N-{2-[4-(furan-2-carbonyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride is characterized by its complex molecular architecture, which includes a piperazine ring, a furan moiety, and a thiophene group. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural element in pharmaceutical compounds due to its ability to form hydrogen bonds and interact with biological targets. The furan group, a five-membered aromatic ring with two double bonds, contributes to the molecule's electronic properties and stability. The thiophene group, another five-membered aromatic ring with sulfur, adds to the compound's versatility and reactivity.

Recent studies have highlighted the importance of furan-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The presence of the furan moiety in N-{2-[4-(furan-2-carbonyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride suggests that this compound may exhibit similar bioactive properties. Researchers have also explored the potential of thiophene derivatives in materials science, where they are used as building blocks for advanced materials such as conductive polymers and organic semiconductors.

The synthesis of N-{2-[4-(furan-2-carbonyl)piperazin-1-yl]ethyl}thiophene-3-carboxamide hydrochloride involves a multi-step process that typically begins with the preparation of the piperazine derivative. This is followed by the introduction of the furan and thiophene groups through carefully designed chemical reactions. The final step involves the formation of the hydrochloride salt, which enhances the compound's solubility and stability for further applications.

In terms of applications, N-{2-[4-(furan-2-carbonyl)piperazin-1-yll ethyl}thiophene -3 -carboxamide hydrochloride has shown promise in several areas. In pharmaceutical research, it has been investigated for its potential as an inhibitor of certain enzymes involved in disease pathways. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug development efforts targeting conditions such as neurodegenerative diseases and cancer.

Moreover, the compound's unique electronic properties make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its ability to conduct electricity and emit light could lead to more efficient and cost-effective technologies.

The structural versatility of N-{2-[4-(furan - 2 - carbonyl) piperazin - 1 - yll ethyl} thiophene - 3 - carboxamide hydrochloride also lends itself to applications in catalysis. Its ability to act as a catalyst in various chemical reactions could significantly enhance reaction efficiency and selectivity, making it valuable in industrial processes.

In conclusion, N-{2-[4-(furan - 2 - carbonyl) piperazin - 1 - yll ethyl} thiophene - 3 - carboxamide hydrochloride is a multifaceted compound with immense potential across diverse fields. Its unique molecular structure, combined with its versatile properties, positions it as a key player in advancing scientific research and technological innovation.